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Compound of Interest

Compound Name: KM11060

Cat. No.: B1673669

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of KM11060 (CAS
774549-97-2), a CFTR corrector used in laboratory research. The following procedures are
designed to ensure the safe handling, use, and disposal of this compound, fostering a secure
research environment.

I. Immediate Safety Information

KM11060, identified as 7-chloro-4-(4-((4-chlorophenyl)sulfonyl)piperazin-1-yl)quinoline, is
classified as acutely toxic if swallowed.[1] Due to its chemical structure, which includes a
quinoline moiety, it should be handled with caution, as related compounds are known to be
harmful in contact with skin, cause serious eye irritation, and are suspected of causing genetic
defects and cancer.

Key Hazard Information:
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Hazard Classification Description Source

Acute Oral Toxicity Category 3; Toxic if swallowed.  [1]

Based on quinoline and
Potential Skin Irritant piperazine derivatives, likely to  [2][3][4]
cause skin irritation.

Based on quinoline and
Potential Eye Irritant piperazine derivatives, likely to  [2][3][4]
cause serious eye irritation.

. ) Quinoline is suspected of
Potential Carcinogen ) [5]
causing cancer.

] Quinoline is suspected of
Potential Mutagen _ _ [2]
causing genetic defects.

Il. Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is mandatory when handling
KM11060. The following table outlines the required PPE.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cdn.caymanchem.com/cdn/msds/23481m.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-QUINOLINE-CASNO-91-22-05542-EN.aspx
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e7a0000/sds-sheets-piperazine-pdf
http://www.angenechemical.com/sds/1245646-84-7.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-QUINOLINE-CASNO-91-22-05542-EN.aspx
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e7a0000/sds-sheets-piperazine-pdf
http://www.angenechemical.com/sds/1245646-84-7.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Quinoline
https://www.lobachemie.com/lab-chemical-msds/MSDS-QUINOLINE-CASNO-91-22-05542-EN.aspx
https://www.benchchem.com/product/b1673669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect for
tears or holes before use.
Double-gloving is advised for

prolonged handling.

Eye Protection

Safety glasses with side

shields or goggles

To protect against splashes or

airborne particles.

Body Protection

Laboratory coat

A fully buttoned lab coat
should be worn to protect skin

and clothing.

Respiratory Protection

Not generally required for

small quantities

Work in a well-ventilated area
or a chemical fume hood to
avoid inhalation of any dust or

aerosols.

Below is a diagram illustrating the logical relationship for selecting appropriate PPE when

handling KM11060.

Hazard Assessment

Assess Handling Task
(e.g., weighing, dissolving)

Always Required Always Reqwred Iways Required If dust/aerosol generation is possible

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

3/8

Tech Support



https://www.benchchem.com/product/b1673669?utm_src=pdf-body
https://www.benchchem.com/product/b1673669?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Caption: Logical workflow for selecting Personal Protective Equipment (PPE) for handling
KM11060.

lll. Operational Plan: Step-by-Step Handling
Protocol

Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.

Experimental Workflow for Handling KM11060:
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1. Preparation:
- Don appropriate PPE
- Prepare work area in a fume hood

'

2. Weighing:
- Use a precision balance within the fume hood
- Handle with care to avoid creating dust

i

3. Dissolving:
- Add solvent to the solid KM11060 slowly
- Ensure proper ventilation

i

4. Handling Solution:
- Use appropriate glassware
- Avoid splashes and spills

:

5. Experimental Use:
- Conduct experiment within a controlled environment

i

6. Post-Experiment Cleanup:
- Decontaminate work surfaces
- Remove PPE correctly

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for the safe handling of KM11060.
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Detailed Methodologies:

Preparation: Before handling KM11060, ensure you are in a well-ventilated laboratory,
preferably using a certified chemical fume hood. Don all required personal protective
equipment as outlined in the table above. Prepare all necessary equipment and reagents to
minimize movement and potential for spills.

Weighing: When weighing the solid compound, use an analytical balance inside a fume hood
to prevent the inhalation of any fine particles. Use a spatula to handle the powder and avoid
creating dust.

Dissolving: When preparing solutions, add the solvent to the solid KM11060. This should
also be done in a fume hood.

Experimental Use: All experimental procedures involving KM11060 should be conducted
within a fume hood or other contained apparatus.

Post-Experiment Cleanup: After completing your work, decontaminate all surfaces with an
appropriate cleaning agent. Remove gloves and other disposable PPE and dispose of them
as hazardous waste. Wash your hands thoroughly with soap and water.

IV. Disposal Plan

Proper disposal of KM11060 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Protocol:

e Solid Waste: Unused KM11060 powder and any materials grossly contaminated with the
solid (e.g., weigh boats, contaminated paper towels) should be collected in a clearly labeled,
sealed container for hazardous waste.

e Liquid Waste: Solutions containing KM11060 should be collected in a designated, sealed,
and clearly labeled hazardous waste container. Do not pour KM11060 solutions down the
drain.
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o Empty Containers: "Empty" containers of KM11060 should be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous liquid waste. Once
triple-rinsed, the container can be disposed of according to your institution's guidelines for
empty chemical containers.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be placed in a desighated hazardous waste bag and disposed of according to institutional
protocols.

Always follow your institution's specific guidelines for hazardous waste disposal. If you are
unsure, contact your institution's Environmental Health and Safety (EHS) department for
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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